Cas no 2171581-67-0 (2-hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid)

• Product Name: 2-hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid
• CAS No: 2171581-67-0
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• CID: 6069525
• PubChem ID: 165588410
• Update Time: 2025-06-13

2-hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid
• EN300-1628751
• 2171581-67-0

• Inchi： 1S/C7H12O4S/c1-4-7(11,2-3-12-4)5(8)6(9)10/h4-5,8,11H,2-3H2,1H3,(H,9,10)
• InChI Key： WDAORPBHVQKMAY-UHFFFAOYSA-N
• SMILES： S1CCC(C(C(=O)O)O)(C1C)O

Computed Properties

• Exact Mass: 192.04563003g/mol
• Monoisotopic Mass: 192.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 103Ų

Additional information on 2-hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid

2-Hydroxy-2-(3-Hydroxy-2-Methylthiolan-3-yl)acetic Acid: An Emerging Compound in Chemical and Pharmaceutical Research

2-Hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid (CAS No. 2171581-67-0) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, characterized by its complex molecular structure, holds promise for a variety of applications, including drug development and biochemical studies.

The chemical structure of 2-hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid is particularly intriguing. It features a central acetic acid moiety with a substituted thiolane ring, which includes multiple hydroxyl groups. The presence of these functional groups imparts the molecule with high reactivity and solubility, making it an attractive candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 2-hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid in pharmaceutical applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. In vitro experiments have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in various diseases.

Beyond its anti-inflammatory effects, 2-hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid has also been investigated for its potential as an antioxidant. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA), found that this compound can scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its therapeutic potential, 2-hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid has been explored for its use in biochemical research. Its unique structure allows it to serve as a valuable tool for studying enzyme mechanisms and protein interactions. For example, it has been used to probe the activity of specific enzymes involved in metabolic pathways, providing insights into their catalytic mechanisms and regulatory processes.

The synthesis of 2-hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid has also been a focus of recent research efforts. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the use of transition metal-catalyzed reactions, which offer high yields and excellent selectivity. These advancements in synthetic chemistry have facilitated the large-scale production of the compound, making it more accessible for both academic and industrial applications.

The safety profile of 2-hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity in both in vitro and in vivo models. These findings support its potential use in therapeutic applications without significant safety concerns.

In conclusion, 2-hydroxy-2-(3-hydroxy-2-methylthiolan-3-yl)acetic acid (CAS No. 2171581-67-0) is a promising compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique structural features, combined with its anti-inflammatory, antioxidant, and biochemical properties, make it an exciting area of ongoing investigation. As research continues to uncover new insights into this compound's behavior and potential uses, it is likely to play an increasingly important role in the development of novel therapeutic agents and biochemical tools.